Cas no 1050507-07-7 ((4-(2-Chlorophenyl)thiazol-2-YL)methanol)

• Product Name: (4-(2-Chlorophenyl)thiazol-2-YL)methanol
• CAS No: 1050507-07-7
• MF: C₁₀H₈ClNOS
• MW: 225.694620132446
• MDL: MFCD17251190
• CID: 97873
• PubChem ID: 46785514
• Update Time: 2025-04-18

(4-(2-Chlorophenyl)thiazol-2-YL)methanol Chemical and Physical Properties

Names and Identifiers

• 2-Thiazolemethanol,4-(2-chlorophenyl)-
• (5-Methyl-1-trityl-1H-iMidazol-4-yl)Methanol
• [4-(2-Chlorophenyl)-1,3-thiazol-2-yl]methanol
• 4-(2-chlorophenyl)-2-Thiazolemethanol
• (4-(2-CHLOROPHENYL)THIAZOL-2-YL)METHANOL
• [4-(2-Chlorophenyl)thiazol-2-yl]methanol
• AG-D-18173
• CTK4A3578
• KB-62824
• SureCN250308
• DSZUFWOIRRSXHP-UHFFFAOYSA-N
• STL453417
• 2-Thiazolemethanol, 4-(2-chlorophenyl)-
• CS-M0676
• AKOS012218775
• MFCD17251190
• 1050507-07-7
• SCHEMBL250308
• DTXSID40676288
• CS-13696
• FT-0761114
• DB-059294
• (4-(2-Chlorophenyl)thiazol-2-YL)methanol

• MDL： MFCD17251190
• Inchi： 1S/C10H8ClNOS/c11-8-4-2-1-3-7(8)9-6-14-10(5-13)12-9/h1-4,6,13H,5H2
• InChI Key： DSZUFWOIRRSXHP-UHFFFAOYSA-N
• SMILES： ClC1C=CC=CC=1C1=CSC(CO)=N1

Computed Properties

• Exact Mass: 225.00164
• Monoisotopic Mass: 225.002
• Isotope Atom Count: 0
• Hydrogen Bond Donor Count: 1
• Hydrogen Bond Acceptor Count: 3
• Heavy Atom Count: 14
• Rotatable Bond Count: 2
• Complexity: 193
• Covalently-Bonded Unit Count: 1
• Defined Atom Stereocenter Count: 0
• Undefined Atom Stereocenter Count : 0
• Defined Bond Stereocenter Count: 0
• Undefined Bond Stereocenter Count: 0
• Topological Polar Surface Area: 61.4
• XLogP3: 2.4

Experimental Properties

• Density: 1.383
• Boiling Point: 360.6 °C at 760 mmHg
• Flash Point: 171.9 °C
• PSA: 33.12
• LogP: 2.95580

Related Categories

• Solvents and Organic Chemicals Organic Compounds Organoheterocyclic compounds Azoles 2,4-disubstituted thiazoles
• Solvents and Organic Chemicals Organic Compounds Organoheterocyclic compounds Azoles Thiazoles 2,4-disubstituted thiazoles